4-(2,3-dimethylphenyl)-N-(2-fluorophenyl)-1-piperazinecarboxamide

• IUPAC Name: 4-(2,3-dimethylphenyl)-N-(2-fluorophenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H22FN3O/c1-14-6-5-9-18(15(14)2)22-10-12-23(13-11-22)19(24)21-17-8-4-3-7-16(17)20/h3-9H,10-13H2,1-2H3,(H,21,24)
• InChI Key: VPYUYCSCMIJPRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)NC3=CC=CC=C3F)C
• Molecular Formula: C19H22FN3O
• Molecular Weight: 327.4 g/mol

Description

4-(2,3-dimethylphenyl)-N-(2-fluorophenyl)-1-piperazinecarboxamide, also known as DF-MPJC, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of piperazinecarboxamide derivatives and has been studied extensively for its pharmacological properties.

Mechanism of Action

4-(2,3-dimethylphenyl)-N-(2-fluorophenyl)-1-piperazinecarboxamide acts as a selective antagonist of the 5-HT2A receptor, which is a subtype of serotonin receptor. This receptor is involved in various physiological processes, including mood regulation, cognition, and perception. By blocking the 5-HT2A receptor, 4-(2,3-dimethylphenyl)-N-(2-fluorophenyl)-1-piperazinecarboxamide may modulate these processes and produce therapeutic effects.
Biochemical and Physiological Effects:
4-(2,3-dimethylphenyl)-N-(2-fluorophenyl)-1-piperazinecarboxamide has been shown to have various biochemical and physiological effects, including modulation of neurotransmitter systems, reduction of oxidative stress, and inhibition of tumor cell growth. These effects may be responsible for the therapeutic properties of 4-(2,3-dimethylphenyl)-N-(2-fluorophenyl)-1-piperazinecarboxamide.

Advantages and Limitations for Lab Experiments

4-(2,3-dimethylphenyl)-N-(2-fluorophenyl)-1-piperazinecarboxamide has several advantages for lab experiments, including its high selectivity for the 5-HT2A receptor and its ability to cross the blood-brain barrier. However, 4-(2,3-dimethylphenyl)-N-(2-fluorophenyl)-1-piperazinecarboxamide also has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of 4-(2,3-dimethylphenyl)-N-(2-fluorophenyl)-1-piperazinecarboxamide, including:
1. Further exploration of its therapeutic potential in neurodegenerative diseases, such as Alzheimer's and Parkinson's.
2. Investigation of its anxiolytic and antidepressant properties in animal models and clinical trials.
3. Study of its antitumor activity in various types of cancer and identification of potential synergistic effects with other anticancer agents.
4. Development of new derivatives of 4-(2,3-dimethylphenyl)-N-(2-fluorophenyl)-1-piperazinecarboxamide with improved pharmacological properties, such as increased solubility and reduced toxicity.
In conclusion, 4-(2,3-dimethylphenyl)-N-(2-fluorophenyl)-1-piperazinecarboxamide is a chemical compound with significant potential for therapeutic applications in various fields of medicine. Its selective antagonism of the 5-HT2A receptor and its various biochemical and physiological effects make it a promising candidate for further study. However, more research is needed to fully understand its therapeutic potential and develop new derivatives with improved pharmacological properties.

Synthesis Methods

The synthesis of 4-(2,3-dimethylphenyl)-N-(2-fluorophenyl)-1-piperazinecarboxamide involves several steps, including the reaction of 2-fluorophenylpiperazine with 2,3-dimethylbenzoyl chloride in the presence of a base. This is followed by the reaction of the resulting intermediate with 4-aminobutyric acid, which leads to the formation of 4-(2,3-dimethylphenyl)-N-(2-fluorophenyl)-1-piperazinecarboxamide.

Scientific Research Applications

4-(2,3-dimethylphenyl)-N-(2-fluorophenyl)-1-piperazinecarboxamide has been studied for its potential therapeutic applications in various fields of medicine, including neurology, psychiatry, and oncology. In neurology, 4-(2,3-dimethylphenyl)-N-(2-fluorophenyl)-1-piperazinecarboxamide has been shown to have a neuroprotective effect and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In psychiatry, 4-(2,3-dimethylphenyl)-N-(2-fluorophenyl)-1-piperazinecarboxamide has been studied for its anxiolytic and antidepressant properties. In oncology, 4-(2,3-dimethylphenyl)-N-(2-fluorophenyl)-1-piperazinecarboxamide has been shown to have antitumor activity and may be useful in the treatment of various types of cancer.